Cas no 2098054-43-2 (1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098054-43-2
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5727914
• PubChem ID: 121214887
• Update Time: 2025-11-01

1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• starbld0021227
• 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole
• AKOS026725465
• 2098054-43-2
• F2198-7639
• 1H-Imidazo[1,2-b]pyrazole, 1-(1-methylethyl)-6-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C13H19N3O/c1-10(2)15-5-6-16-13(15)9-12(14-16)11-3-7-17-8-4-11/h5-6,9-11H,3-4,7-8H2,1-2H3
• InChI Key： JJYVGKLCJXZRBQ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C3N(C=CN3C(C)C)N=2)CC1

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 31.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 4.35±0.40(Predicted)

Additional information on 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole

Recent Advances in the Study of 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole (CAS: 2098054-43-2)

The compound 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole (CAS: 2098054-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic scaffold, characterized by an imidazo[1,2-b]pyrazole core, has been identified as a potential lead compound for the development of novel therapeutics targeting various diseases, including cancer, inflammatory disorders, and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and survival. In vitro studies have demonstrated that 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole exhibits potent inhibitory activity against certain kinases, which are critical regulators of cellular processes. For instance, it has been shown to selectively inhibit the activity of protein kinases such as AKT and mTOR, making it a promising candidate for cancer therapy. These findings are supported by structural analyses, which reveal that the compound binds to the ATP-binding site of these kinases, thereby disrupting their function.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. Preclinical studies in animal models of inflammation have demonstrated that 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This effect is attributed to its ability to inhibit the activation of NF-κB, a transcription factor that plays a central role in the inflammatory response. These results suggest that the compound could be further developed for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential application in infectious disease research. Preliminary studies have indicated that 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole exhibits antimicrobial activity against a range of pathogens, including drug-resistant strains of bacteria and fungi. Mechanistic studies suggest that the compound disrupts microbial cell wall synthesis and inhibits essential enzymatic processes, leading to cell death. These findings open new avenues for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Despite these promising results, challenges remain in the development of 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further medicinal chemistry optimization and in vivo studies. Recent efforts have focused on synthesizing analogs of the compound to improve its pharmacokinetic properties while retaining its pharmacological activity. Structure-activity relationship (SAR) studies have identified key structural modifications that enhance its potency and selectivity, paving the way for the development of next-generation derivatives.

In conclusion, 1-isopropyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole (CAS: 2098054-43-2) represents a versatile scaffold with significant therapeutic potential across multiple disease areas. Recent research has shed light on its mechanisms of action, therapeutic efficacy, and opportunities for further optimization. As the field continues to advance, this compound is poised to play a pivotal role in the discovery and development of novel drugs, addressing unmet medical needs in oncology, inflammation, and infectious diseases.